Cas no 2144-08-3 (2,3,4-Trihydroxybenzaldehyde)

2,3,4-Trihydroxybenzaldehyde Properties

Names and Identifiers

• 2,3,4-Trihydroxybenzaldehyde
• Pyrogallolaldehyde
• 2,3,4,5,6-PENTAFLUOROPHENYL 4-BROMO-2-CHLOROBENZENESULPHONATE
• 2,3,4-Trihydroxy-benzaldehyd
• 2,3,4-trishydroxybenzaldehyde
• Benzaldehyde,2,3,4-trihydroxy
• EINECS 218-404-2
• protocataculaldehyde
• Pyrogallol-4-carboxaldehyde
• Benzaldehyde, 2,3,4-trihydroxy-
• CRPNQSVBEWWHIJ-UHFFFAOYSA-N
• Pyrogallolaldehyd
• NSC22595
• PubChem8260
• 2,4-Trihydroxybenzaldehyde
• DSSTox_CID_31473
• DSSTox_RID_97358
• DSSTox_GSID_57684
• KSC490M2J
• Benzaldehyde,3,4-trihydroxy-
• 2,3,4-trihydroxy-benzaldehyde
• 2,3,4-t
• NSC 22595
• A815377
• Tox21_113928
• CHEMBL254077
• 2,3,4-trihydroxy benzaldehyde
• DTXCID0031473
• W-107553
• AS-12854
• SR-01000944725
• MFCD00003325
• BRN 2328658
• SR-01000944725-1
• AKOS004907179
• BP-10570
• InChI=1/C7H6O4/c8-3-4-1-2-5(9)7(11)6(4)10/h1-3,9-11
• CS-W018058
• DTXSID9057684
• 2144-08-3
• 3-08-00-03357 (Beilstein Handbook Reference)
• T2158
• AC-11255
• CCG-231105
• NSC-22595
• CAS-2144-08-3
• NCGC00262933-01
• SCHEMBL177256
• SY037740
• 7UGV46Q4M2
• NS00021059
• PD002163
• FT-0609391
• D71077
• Z104500110
• EN300-21495
• BDBM50234648
• 2,3,4-TRIHYDROXYBENZALDEHYDE, 98%
• DB-045586
• 234-Trihydroxybenzaldehyde
• STL183261
• 3,4-Dihydroxysalicylaldehyde; NSC 22595;
• +Expand

• MDL： MFCD00003325
• InChIKey： CRPNQSVBEWWHIJ-UHFFFAOYSA-N
• Inchi： 1S/C7H6O4/c8-3-4-1-2-5(9)7(11)6(4)10/h1-3,9-11H
• SMILES： O([H])C1C(=C(C([H])=C([H])C=1C([H])=O)O[H])O[H]
• BRN： 2328658

Computed Properties

• Exact Mass: 154.02700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 154.027
• Heavy Atom Count: 11
• Complexity: 147
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 26
• Surface Charge: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• LogP: 0.61590
• PSA: 77.76000
• Refractive Index: 1.6400 (estimate)
• Boiling Point: 301.9°C at 760 mmHg
• Melting Point: 160.0 to 164.0 deg-C
• Flash Point: 112 °C
• Color/Form: Tawny powder
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.3725 (rough estimate)

2,3,4-Trihydroxybenzaldehyde Security Information

• Symbol: GHS07
• RTECS：CU8439800
• WGK Germany：2
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

2,3,4-Trihydroxybenzaldehyde Customs Data

• HS CODE：2912499000
• Customs Data：

  China Customs Code:

  2912499000

  Overview:

  2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters